N-mesityl-3-(1-piperidinyl)propanamide

• IUPAC Name: 3-piperidin-1-yl-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C17H26N2O/c1-13-11-14(2)17(15(3)12-13)18-16(20)7-10-19-8-5-4-6-9-19/h11-12H,4-10H2,1-3H3,(H,18,20)
• InChI Key: ZRWRTDKZHRRSPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CCN2CCCCC2)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

N-mesityl-3-(1-piperidinyl)propanamide is a compound of interest in the pharmaceutical and chemical research fields due to its structural characteristics and potential biological activities. This document synthesizes information from various studies to outline its synthesis, molecular structure, chemical reactions, properties, and analysis without focusing on drug usage, dosages, or side effects.

Synthesis Analysis

The synthesis of N-mesityl-3-(1-piperidinyl)propanamide and related compounds involves complex organic reactions. For instance, compounds with similar structures have been synthesized through multi-step reactions starting from specific N-substituted propanamides or piperidinyl analogues (Rehman et al., 2018). These processes often involve nucleophilic substitution reactions, reductive amination, and the use of activating agents in aprotic solvents.

Molecular Structure Analysis

The molecular structure of N-mesityl-3-(1-piperidinyl)propanamide can be characterized through various spectroscopic techniques. Studies have used Fourier-Transform Infrared (FTIR), Fourier-Transform Raman spectroscopy, and X-ray crystallography to determine the vibrational modes, geometrical parameters, and electron distribution within similar compounds, providing insights into their molecular geometry and potential reactive sites (Mary et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically discussed in the context of pharmaceuticals or bioactive compounds. Without specific information or studies on this compound, it’s not possible to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on “N-mesityl-3-(1-piperidinyl)propanamide”, it’s not possible to provide detailed safety and hazard information.

Future Directions

The study of new and complex organic compounds like “N-mesityl-3-(1-piperidinyl)propanamide” is an important area of research in organic chemistry. Such compounds could have potential applications in various fields, including pharmaceuticals, materials science, and more.